ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]benzoate
• InChI: InChI=1S/C17H14ClF3N2O3/c1-2-26-15(24)10-3-5-11(6-4-10)22-16(25)23-12-7-8-14(18)13(9-12)17(19,20)21/h3-9H,2H2,1H3,(H2,22,23,25)
• InChI Key: CRGOICAWWDJWIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C17H14ClF3N2O3
• Molecular Weight: 386.8 g/mol

Description

Ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate, also known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate is not fully understood. However, it has been proposed that this compound inhibits the activity of the proteasome, a protein complex that plays a crucial role in the degradation of intracellular proteins. This compound has also been shown to induce the accumulation of ubiquitinated proteins, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to inhibit the activity of the proteasome and induce the accumulation of ubiquitinated proteins. In addition, this compound has been shown to inhibit the production of ROS and protect cells from ROS-induced cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate is its potential applications in various fields, including biosensing and cancer therapy. This compound is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its potential toxicity, which may limit its use in vivo. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for the research on ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate. One potential direction is the development of this compound-based biosensors for the detection of various analytes. Another potential direction is the further investigation of this compound's potential anticancer effects and its mechanism of action. In addition, further research is needed to determine the potential side effects of this compound and its suitability for in vivo applications.

Scientific Research Applications

Ethyl 4-[({[4-chloro-3-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzoate has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) and has been shown to inhibit ROS-induced cell death. This compound has also been used as a potential anticancer agent, as it has been shown to induce apoptosis in cancer cells. In addition, this compound has been used in the development of biosensors for the detection of various analytes, including glucose and dopamine.

Synthesis routes and methods

Procedure details

To a solution of ethyl 4-isocyanatobenzoate (3.14 g, 16.4 mmol) in CH2Cl2 (30 mL) was added 4-chloro-3-(trifluoromethyl)aniline (3.21 g, 16.4 mmol), and the solution was stirred at room temp. overnight. The resulting slurry was diluted with CH2Cl2 (50 mL) and filtered to afford N-(4-chloro-3-(trifluoromethyl)phenyl)-N′-(4-ethoxycarbonylphenyl) urea as a white solid (5.93 g, 97%): TLC (40% EtOAc/60% hexane) Rf0.44.